N-(4-propan-2-ylphenyl)-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide

• IUPAC Name: N-(4-propan-2-ylphenyl)-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide
• InChI: InChI=1S/C19H23N5O3S/c1-11(2)12-6-8-13(9-7-12)20-14(25)10-28-18-21-15-16(22(18)3)23(4)19(27)24(5)17(15)26/h6-9,11H,10H2,1-5H3,(H,20,25)
• InChI Key: CMCZRVMGFZMKQQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CSC2=NC3=C(N2C)N(C(=O)N(C3=O)C)C
• Molecular Formula: C19H23N5O3S
• Molecular Weight: 401.5 g/mol

Description

N-(4-propan-2-ylphenyl)-2-(1,3,9-trimethyl-2,6-dioxopurin-8-yl)sulfanylacetamide, also known as PTSA, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic applications. PTSA is a derivative of purine and has been synthesized through a multi-step process.

Scientific Research Applications

Vibrational Spectroscopic Signatures and Quantum Computational Approach

A study focused on the vibrational spectroscopic signatures of an antiviral molecule similar in complexity, utilizing Raman and Fourier transform infrared spectroscopy. Density Functional Theory (DFT) was employed to understand the geometric equilibrium, inter and intra-molecular hydrogen bonding, and harmonic vibrational wavenumbers. This study highlights the importance of understanding stereo-electronic interactions and vibrational spectral analysis in designing molecules with potential antiviral activities (Mary et al., 2022).

Synthesis, Pharmacological Evaluation, and Molecular Docking

Research efforts have been directed towards synthesizing N-substituted sulfanyl acetamides to evaluate their antibacterial properties and enzyme inhibition potentials. These studies involve comprehensive synthesis steps, spectral analysis for confirmation, and in vitro screening against various bacterial strains. Molecular docking helps identify active binding sites, providing insights into their antibacterial and anti-enzymatic activities, which are crucial for developing new therapeutic agents (Siddiqui et al., 2014).

Antioxidative Effects and Neuroprotective Properties

Propofol, a compound structurally related to the target molecule, has been studied for its antioxidative effects in surgical patients. These studies assess oxidative stress biomarkers, indicating that propofol exhibits antioxidant effects in humans. Furthermore, the neuroprotective effects of propofol, including its impact on brain content of endocannabinoids and inhibition of fatty acid amide hydrolase, suggest potential areas of research for related compounds in mitigating oxidative stress and providing neuroprotection (Khoshraftar et al., 2014; Patel et al., 2003).